Cas no 898361-47-2 (5-(4-bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-47-2
• MF: C₁₈H₂₁BrN₄OS
• MW: 421.354541540146
• CID: 5480641
• PubChem ID: 18575965
• Update Time: 2025-07-08

5-(4-bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-((4-bromophenyl)(piperidin-1-yl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
• F2631-0035
• 5-[(4-bromophenyl)(piperidin-1-yl)methyl]-2-ethyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 898361-47-2
• AKOS024664948
• 5-[(4-bromophenyl)-piperidin-1-ylmethyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(4-bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C18H21BrN4OS/c1-2-14-20-18-23(21-14)17(24)16(25-18)15(22-10-4-3-5-11-22)12-6-8-13(19)9-7-12/h6-9,15,24H,2-5,10-11H2,1H3
• InChI Key： JDWCFYFYEDCZKZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=C(N2C(=NC(CC)=N2)S1)O)N1CCCCC1

Computed Properties

• Exact Mass: 420.06195g/mol
• Monoisotopic Mass: 420.06195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(4-bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898361-47-2)

5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, with the CAS number 898361-47-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a triazolo-thiazole core and functional groups such as a bromophenyl and piperidine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is particularly noteworthy. The triazolo-thiazole scaffold is known for its ability to form stable complexes with various biological targets, making it a valuable platform for drug design. The bromophenyl group adds halogen bonding capabilities, which can enhance interactions with specific protein sites. Additionally, the piperidine ring provides flexibility and hydrophobicity, which are crucial for optimizing pharmacokinetic properties.

Recent research studies have explored the potential of 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate the activity of specific enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes play a critical role in the breakdown of acetylcholine, a neurotransmitter essential for cognitive function. By inhibiting these enzymes, 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol may help improve cognitive symptoms associated with conditions like Alzheimer's disease.

Another area of interest is the compound's antimicrobial properties. Research has demonstrated that 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The triazolo-thiazole core is believed to contribute to its antimicrobial efficacy by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. This makes it a promising candidate for developing new antibiotics to combat drug-resistant infections.

In addition to its therapeutic applications, 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also been studied for its potential as a research tool in chemical biology. Its ability to selectively bind to specific protein targets allows researchers to probe the functional roles of these proteins in cellular processes. For example, it has been used to investigate the mechanisms of protein-protein interactions and signal transduction pathways in cancer cells.

The synthesis of 5-(4-Bromophenyl)(piperidin-1-yl)methyl-2-ethyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriate starting materials followed by cyclization reactions to form the triazolo-thiazole core. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

From a pharmacological perspective, 5-(4-Bromophenyl)(piperidin-1-y l)methyl - 2 - eth yl - 1 , 2 , 4 t r iazo l o [ 3 , 2 - b ] [ 1 , 3 ] t h iazo l - 6 - ol has shown favorable pharmacokinetic properties in preclinical studies. It exhibits good oral bioavailability and a favorable distribution profile in animal models. These characteristics are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.

Despite its promising potential, further research is needed to fully understand the safety and efficacy of 5-(4-Bromophenyl)(piperidin - 1 - y l )m e t h y l - 2 - e t h y l - 1 , 2 , 4 t r iazo l o [ 3 , 2 - b ] [ 1 , 3 ] t h iazo l - 6 - ol in humans. Clinical trials are currently underway to evaluate its therapeutic benefits and identify any potential adverse effects. These trials will provide valuable insights into the compound's pharmacodynamics and pharmacokinetics in human subjects.

In conclusion, 5-(4-Bromophenyl)(pip eri d i n - y l )m e t h y l - e t h y l - t r iazo l o [ b ] [ ] t h iazo l - ol (CAS No. 898361 - ) represents an exciting area of research with significant potential for therapeutic applications. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development in medicinal chemistry and pharmaceutical research.